Anhydrofurospongin-1
Overview
Description
Anhydrofurospongin-1 is a monoterpenoid. It has a role as a metabolite.
Scientific Research Applications
Anhydrofurospongin-1 in Marine Sponges
Anhydrofurospongin-1 is identified as one of the difuranoterpenes in marine sponges like Spongia officinalis and Hippospongia communis. Its presence, along with other similar compounds, contributes to the chemical diversity and potential biological activities of these sponges (Cimino et al., 1972).
Exploration of Other Research Papers
The search for anhydrofurospongin-1 led to various other papers that, while not directly discussing anhydrofurospongin-1, explore related compounds and contexts. These include studies on isocitrate dehydrogenase mutations in tumors (Schumacher et al., 2014), the association of 1,5-anhydroglucitol with beta-cell function in diabetes (Shen et al., 2020), and the use of maleic anhydride in protein studies (Butler et al., 1969).
properties
Product Name |
Anhydrofurospongin-1 |
|---|---|
Molecular Formula |
C21H28O2 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
3-[(3E,7E)-11-(furan-3-yl)-4,8-dimethylundeca-3,7-dienyl]furan |
InChI |
InChI=1S/C21H28O2/c1-18(8-4-10-20-12-14-22-16-20)6-3-7-19(2)9-5-11-21-13-15-23-17-21/h6,9,12-17H,3-5,7-8,10-11H2,1-2H3/b18-6+,19-9+ |
InChI Key |
CXOKEXPLOGZXRM-STIQIAQSSA-N |
Isomeric SMILES |
C/C(=C\CC/C(=C/CCC1=COC=C1)/C)/CCCC2=COC=C2 |
Canonical SMILES |
CC(=CCCC(=CCCC1=COC=C1)C)CCCC2=COC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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